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Documented Perifosine Dosing Schedules

Context
Loading
Dose

Maintenance
Dose

Schedule & Cycle
Details

Key Findings

Preclinical
(Mouse
Models) [1]

180 mg/kg

(oral, single
dose)

45 mg/kg (oral) 5-day-on/2-day-
off; Started on day
3 or 7 post-tumor

inoculation.

Achieved significant survival

prolongation and complete
tumor regression in some

orthotopic brain tumor
models.

Clinical (Adult
Solid Tumors)
[2]

900 mg
(oral, Day 1),

300 mg
(Cycle 2+)

150 mg (oral,
Days 2-21)

Daily dosing for 21
days, followed by

7 days off in a 28-
day cycle.

Maximum Tolerated Dose
(MTD) and Recommended

Phase II Dose (RP2D);
sustained plasma

concentrations.

Clinical
(Pediatric
CNS/Solid
Tumors) [3]

Varied by

BSA

50 mg/m²/day

(RP2D)

Daily dosing;

intermittent weekly
schedules were

also tested.

MTD was not defined; 50

mg/m²/day was established
as the Recommended Phase

II Dose (RP2D).
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The following sections provide the methodologies used in the key studies referenced above, which you can

adapt for your research.

Preclinical Protocol: Intracranial Orthotopic Brain Metastasis
Models [1]

This study provides a direct example of the 5-day-on/2-day-off schedule in a therapeutic efficacy setting.

Animal Models: Five-week-old male BALB/c nude mice.
Tumor Cell Lines: DU 145 (prostate cancer, brain metastatic origin) and NCI-H1915 (large cell lung

cancer, brain metastatic origin) cells.
Orthotopic Implantation: Tumor cells were injected intracranially (freehand method) to establish

brain metastases.
Perifosine Dosing:

Formulation: Dissolved in physiological saline.
Route: Oral administration.

Regimen: A single loading dose of 180 mg/kg, followed by a maintenance dose of 45
mg/kg on a 5-day-on/2-day-off schedule.

Treatment Initiation: Therapy began on day 3 or day 7 after tumor cell injection.
Efficacy Assessment: The primary endpoint was survival. Mice were euthanized when moribund,

and the percentage increase in life span (ILS) and median survival time (MST) were calculated.

Clinical Protocol: Phase I Study in Pediatric Patients [3]

This phase I study offers a clinical protocol for single-agent Perifosine, though it uses a daily schedule.

Patient Population: Children and young adults (≤21 years) with recurrent or refractory CNS or solid
tumors.

Study Design: Standard 3+3 open-label dose-escalation.
Perifosine Dosing:

Formulation: 50 mg tablets.
Dose Levels: Five dose levels were tested, ranging from 25 to 125 mg/m²/day.

Regimen: A loading dose was administered on day 1, followed by maintenance doses given
daily or less frequently (e.g., every 4 days) based on dose level and body surface area,

leveraging the drug's long half-life.
Cycle Duration: 28-day cycles, continued until disease progression or unacceptable toxicity.

Recommended Phase II Dose (RP2D): 50 mg/m²/day.
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Assessments: Toxicity was graded using NCI CTCAE v3.0. Pharmacokinetic sampling and tumor

imaging were performed to assess drug levels and efficacy.

Mechanism of Action & Experimental Workflow

The following diagrams illustrate Perifosine's mechanism and a generalized experimental workflow based

on the protocols.

Preclinical In Vivo Efficacy Workflow

1. Establish Orthotopic Model
(Intracranial tumor cell injection)

2. Randomize & Group Animals
(Based on body weight, ~Day 3)

3. Administer Perifosine
(Oral gavage; Loading then 5-day-on/2-day-off)

4. Monitor & Assess
(Survival, body weight, moribund state)

5. Terminal Analysis
(Plasma collection, tumor histology, p-Akt IHC)
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Key Application Notes for Researchers
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Schedule Rationale: The 5-day-on/2-day-off schedule in mice was designed to efficiently deliver

and maintain therapeutic drug levels at the tumor site [1]. In clinical trials, the long half-life of
Perifosine (approximately 4 days) supports less frequent or pulsed dosing schedules [3].

Toxicity Management: Gastrointestinal toxicity (nausea, diarrhea, vomiting) is common. Clinical
protocols often employ prophylactic anti-emetics (e.g., 5HT3 blockers, dexamethasone) during

loading doses [2] [4].
Combination Therapy Potential: Perifosine has been studied in combination with other agents. For

example, it has been combined with bortezomib and dexamethasone in multiple myeloma and with
capecitabine in colorectal cancer, based on synergistic inhibition of signaling pathways [5].

I hope these detailed application notes and protocols provide a solid foundation for your research. Should

you require further elaboration on any specific aspect, such as the pharmacodynamic assays used in these

studies, please feel free to ask.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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